Cas no 110800-95-8 (L-Tryptophan,N-L-arginyl-1-[(2-nitrophenyl)thio]-, methyl ester (9CI))

• Product Name: L-Tryptophan,N-L-arginyl-1-[(2-nitrophenyl)thio]-, methyl ester (9CI)
• CAS No: 110800-95-8
• MF: C₂₄H₂₉N₇O₅S
• MW: 527.59596323967
• CID: 141985
• PubChem ID: 187740
• Update Time: 2025-04-19

L-Tryptophan,N-L-arginyl-1-[(2-nitrophenyl)thio]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan,N-L-arginyl-1-[(2-nitrophenyl)thio]-, methyl ester (9CI)
• H-arginyl-2-(2-nitrophenylsulfenyl)tryptophan methyl ester
• H-Arg-trp(nps)-ome
• L-Tryptophan, N-L-arginyl-1-((2-nitrophenyl)thio)-, methyl ester
• methyl N~5~-(diaminomethylidene)-L-ornithyl-1-[(2-nitrophenyl)sulfanyl]-L-tryptophanate
• Arg-Trp(Nps)-OMe
• 110800-95-8
• methyl (2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-[1-(2-nitrophenyl)sulfanylindol-3-yl]propanoate
• DTXSID60911865
• CHEMBL103907
• 2-Amino-5-carbamimidamido-N-(1-methoxy-3-{1-[(2-nitrophenyl)sulfanyl]-1H-indol-3-yl}-1-oxopropan-2-yl)pentanimidic acid

• Inchi： 1S/C24H29N7O5S/c1-36-23(33)18(29-22(32)17(25)8-6-12-28-24(26)27)13-15-14-30(19-9-3-2-7-16(15)19)37-21-11-5-4-10-20(21)31(34)35/h2-5,7,9-11,14,17-18H,6,8,12-13,25H2,1H3,(H,29,32)(H4,26,27,28)/t17-,18-/m0/s1
• InChI Key： GQZQAJBNKMLYQV-ROUUACIJSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])N1C=C(C2C=CC=CC1=2)C[C@@H](C(=O)OC)NC([C@H](CCC/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 527.19537
• Monoisotopic Mass: 527.19508822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 222Ų

Experimental Properties

• PSA: 193.89